2-(4-isopropylphenoxy)-N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)acetamide

• IUPAC Name: N-[[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl]-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C22H24N2O4/c1-15(2)16-7-9-19(10-8-16)27-14-22(25)23-13-18-12-21(28-24-18)17-5-4-6-20(11-17)26-3/h4-12,15H,13-14H2,1-3H3,(H,23,25)
• InChI Key: DOXABYUWXGCOMP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NCC2=NOC(=C2)C3=CC(=CC=C3)OC
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

2-(4-isopropylphenoxy)-N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and material science.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural elucidation of similar compounds provide insights into their potential applications. For instance, Sharma et al. (2018) described the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and its anticancer activity confirmed through in silico modeling, targeting the VEGFr receptor. The compound crystallizes in the orthorhombic crystal system, exhibiting intermolecular hydrogen bonds, which could imply its stability and interaction with biological targets (Sharma et al., 2018).

Anticancer and Cytotoxic Activities

Several studies have focused on derivatives of acetamide for their potential anticancer properties. Al-Sanea et al. (2020) tested different aryloxy groups attached to the pyrimidine ring in 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives on 60 cancer cell lines, showing significant cancer cell growth inhibition (Al-Sanea et al., 2020).

Herbicidal Activities

Research into acetamide derivatives has also extended into agricultural science, specifically herbicidal activities. Kai et al. (1998) synthesized 2-(5-isoxazolyloxy)acetamide derivatives, assessing their herbicidal activities against upland field plants. Certain compounds exhibited strong herbicidal activities without affecting cotton, highlighting the potential for selective weed control (Kai et al., 1998).

Antimicrobial and Antioxidant Activities

Compounds related to 2-(4-isopropylphenoxy)-N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)acetamide have been evaluated for their antimicrobial and antioxidant properties. Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and characterized their coordination complexes, which displayed significant antioxidant activity. This study suggests the potential for these compounds in developing new antioxidant agents (Chkirate et al., 2019).